(2s)-2,6-Diaminohexan-1-Ol
Overview
Description
(2s)-2,6-Diaminohexan-1-Ol, also known as Dihydroxyhexylamine or DHHA, is an organic compound with the chemical formula C6H16N2O2. It is a chiral molecule with two enantiomers, (2s)-DHHA and (2r)-DHHA. This compound has gained significant attention in scientific research due to its diverse biological and pharmacological properties.
Mechanism Of Action
The mechanism of action of (2s)-2,6-Diaminohexan-1-Ol is not fully understood. However, it has been shown to interact with various targets in the body, including enzymes, receptors, and ion channels. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and to activate certain receptors involved in glucose metabolism. It has also been shown to modulate the activity of certain ion channels involved in neuronal signaling.
Biochemical And Physiological Effects
(2s)-2,6-Diaminohexan-1-Ol has a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, (2s)-2,6-Diaminohexan-1-Ol has been shown to enhance cognitive function in animal models of Alzheimer's disease.
Advantages And Limitations For Lab Experiments
One of the main advantages of (2s)-2,6-Diaminohexan-1-Ol for lab experiments is its chiral nature. This allows researchers to study the effects of the two enantiomers separately and to determine their individual biological activities. Another advantage is its diverse biological and pharmacological properties, which make it a useful tool for studying various diseases and biological processes. However, one of the limitations of (2s)-2,6-Diaminohexan-1-Ol is its complex synthesis method, which requires specialized equipment and expertise.
Future Directions
There are several future directions for the study of (2s)-2,6-Diaminohexan-1-Ol. One direction is the development of new synthetic methods that are more efficient and cost-effective. Another direction is the study of the biological activities of the two enantiomers separately and the development of new drugs based on their individual activities. In addition, further research is needed to fully understand the mechanism of action of (2s)-2,6-Diaminohexan-1-Ol and to identify new targets for its therapeutic use. Finally, the development of new delivery methods for (2s)-2,6-Diaminohexan-1-Ol could enhance its bioavailability and improve its therapeutic potential.
In conclusion, (2s)-2,6-Diaminohexan-1-Ol is a chiral molecule with diverse biological and pharmacological properties. Its complex synthesis method and diverse activities make it a useful tool for studying various diseases and biological processes. Further research is needed to fully understand its mechanism of action and to identify new targets for its therapeutic use.
Scientific Research Applications
(2s)-2,6-Diaminohexan-1-Ol has been widely used in scientific research due to its diverse biological and pharmacological properties. It has been used as a chiral building block in the synthesis of various biologically active compounds. It has also been used as a ligand in the synthesis of metal complexes with potential applications in catalysis and drug discovery. In addition, (2s)-2,6-Diaminohexan-1-Ol has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
(2S)-2,6-diaminohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16N2O/c7-4-2-1-3-6(8)5-9/h6,9H,1-5,7-8H2/t6-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTGPFZWZZNUIIK-LURJTMIESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN)CC(CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CCN)C[C@@H](CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60469336 |
Source
|
| Record name | L-Lysinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60469336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2s)-2,6-Diaminohexan-1-Ol | |
CAS RN |
110690-36-3, 12772-68-8 |
Source
|
| Record name | L-Lysinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60469336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lysol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[18-(2-Carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)](/img/structure/B76358.png)
